Cas no 71965-20-3 (Phenol,2,4-dibutyl-6-ethyl-)

Phenol,2,4-dibutyl-6-ethyl- structure
Phenol,2,4-dibutyl-6-ethyl- structure
Product Name:Phenol,2,4-dibutyl-6-ethyl-
CAS No:71965-20-3
MF:C16H26O
MW:234.377045154572
CID:571809
PubChem ID:3018303
Update Time:2025-04-19

Phenol,2,4-dibutyl-6-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-dibutyl-6-ethyl-
    • 2,4-Dibutyl-6-ethylphenol
    • DTXSID70992660
    • EINECS 276-239-1
    • SCHEMBL1023152
    • 71965-20-3
    • NS00062764
    • Inchi: 1S/C16H26O/c1-4-7-9-13-11-14(6-3)16(17)15(12-13)10-8-5-2/h11-12,17H,4-10H2,1-3H3
    • InChI Key: DEOKRBNRSCUFEP-UHFFFAOYSA-N
    • SMILES: OC1=C(CC)C=C(C=C1CCCC)CCCC

Computed Properties

  • Exact Mass: 234.19848
  • Monoisotopic Mass: 234.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 6.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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